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Get Quote

Executive Summary
OSU-6162 hydrochloride ((3S)-3-[3-(methylsulfonyl)phenyl]-1-propylpiperidine hydrochloride) is a highly selective dopamine stabilizer and Sigma-1 

(Sigma1R) ligand utilized extensively in neuropharmacological research[1]. By modulating dopaminergic signaling without inducing hypolocomotion o

serves as a critical compound in models of addiction, psychosis, and neurodegeneration[2].

The transition from in vitro assays to in vivo animal models often presents a pharmacokinetic bottleneck: maintaining compound solubility in physiolog

environments. This guide provides a comprehensive, self-validating framework for formulating OSU-6162 hydrochloride in saline and complex co-so

ensuring maximum bioavailability and experimental reproducibility.

Physicochemical Properties & Quantitative Solubility Profile
The hydrochloride salt form of OSU-6162 inherently enhances the aqueous solubility of its piperidine core, making it highly compatible with biological 

However, concentration limits and storage temperatures strictly dictate the choice of solvent.

Table 1: Solubility and Formulation Matrix
Solvent / System Max Concentration Sonication Required? Primary Application Context

Water 31.79 mg/mL (100 mM) Yes (for max conc.)
In vitro assays, short-term stock

solutions[2][4]

DMSO 50.00 mg/mL (177.68 mM) Yes Long-term cryogenic storage (-80

0.9% Saline (NaCl) ~5.00 mg/mL No
Direct in vivo administration (low

[6]

Complex Co-Solvent* 2.50 mg/mL (8.88 mM) Yes
In vivo administration (hydrophob

rescue)[5][7]

*Standard Co-Solvent Ratio: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline[5].

Mechanistic Insights: The Causality of Solvent Selection
As a researcher, selecting the correct vehicle is as critical as the API itself. The rationale behind these formulations relies on fundamental thermodyna

receptor pharmacology:

Why Saline for Low Doses? For standard behavioral assays (e.g., 0.1 to 5 mg/kg dosing), OSU-6162 HCl readily dissolves in sterile 0.9% NaCl[1]. 

counterion of the API matches the physiological chloride in the saline, preventing the common-ion effect from inducing precipitation at low concentr
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Why the Co-Solvent Cascade? When experimental designs require higher concentration bolus doses, the compound may exhibit transient precipita

aqueous media. The sequential addition of DMSO (primary solubilizer to disrupt crystal lattice energy), PEG300 (viscosity modifier to prevent nucle

(surfactant to form protective micelles), and Saline (isotonic diluent) ensures a thermodynamically stable, clear solution[5][7].

Pharmacological Constraints: OSU-6162 modulates Sigma1R and D2R heteroreceptor complexes[1][6]. Because high concentrations of organic so

can alter membrane fluidity and inadvertently allosteric receptor behavior, maintaining DMSO at ≤10% in the final in vivo formulation is critical to pre

induced neurotoxicity.
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Pharmacological modulation of D2R and Sigma1R heteroreceptor complexes by OSU-6162.

Experimental Protocols: Self-Validating Systems
To ensure scientific integrity, every protocol below incorporates a self-validating feedback loop. If the solution fails a visual or chemical checkpoint, the

be paused and corrected.

Protocol A: Direct Saline Dissolution (For <5 mg/mL In Vivo Dosing)
Ideal for subcutaneous (s.c.) or intraperitoneal (i.p.) injections of 0.1 - 2.5 mg/kg[1][6].

Weighing: Accurately weigh the required mass of OSU-6162 hydrochloride powder.

Solvent Addition: Add sterile 0.9% NaCl (Saline) directly to the vial to reach the target concentration.

Agitation: Vortex the solution for 60 seconds.

Validation Checkpoint 1 (Clarity): Hold the vial against a dark background. The solution must be 100% transparent. If micro-particles are visible, son

bath at room temperature for 5–10 minutes.

Administration: Administer to the animal model (e.g., 0.1 ml/kg volume)[1]. Prepare fresh daily; do not freeze aqueous saline formulations to avoid A

Protocol B: Complex Co-Solvent Formulation (For High-Dose Hydrophobic Rescue)
Use this method when preparing concentrations up to 2.5 mg/mL from a highly concentrated DMSO stock[5][7]. Crucial: Solvents must be added sequ

Deviating from this order will cause irreversible solvent shock and precipitation.
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Sequential co-solvent formulation workflow for OSU-6162 HCl.

Step-by-Step Methodology:

Primary Solubilization: Add 10% (v/v) DMSO to the dry OSU-6162 HCl powder. Vortex and sonicate until completely dissolved. Validation: The solu

clear, yellowish/colorless liquid with no particulate matter.

Viscosity Modification: Add 40% (v/v) PEG300. Vortex thoroughly. The PEG300 coats the solvated API molecules, preventing them from aggregatin

introduced.

Micelle Formation: Add 5% (v/v) Tween-80. Vortex gently to avoid excessive foaming.

Aqueous Dilution: Dropwise, add 45% (v/v) 0.9% Saline while continuously swirling the vial.

Validation Checkpoint 2 (Tyndall Effect): Shine a laser pointer through the vial. A solid, uninterrupted beam indicates micro-emulsion failure (precipi

passage indicates a successful, thermodynamically stable formulation.

Sterilization: Pass the final solution through a 0.22 µm PTFE syringe filter prior to in vivo administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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